Ethyl Levulinate
Ethyl Levulinate
Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Ethyl levulate exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, ethyl levulate is primarily located in the cytoplasm. Ethyl levulate exists in all eukaryotes, ranging from yeast to humans. Ethyl levulate has a sweet, berry, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
539-88-8
VCID:
VC0147295
InChI:
InChI=1S/C7H12O3/c1-3-10-7(9)5-4-6(2)8/h3-5H2,1-2H3
SMILES:
CCOC(=O)CCC(=O)C
Molecular Formula:
C7H12O3
Molecular Weight:
144.17 g/mol
Ethyl Levulinate
CAS No.: 539-88-8
Reference Standards
VCID: VC0147295
Molecular Formula: C7H12O3
Molecular Weight: 144.17 g/mol
| CAS No. | 539-88-8 |
|---|---|
| Product Name | Ethyl Levulinate |
| Molecular Formula | C7H12O3 |
| Molecular Weight | 144.17 g/mol |
| IUPAC Name | ethyl 4-oxopentanoate |
| Standard InChI | InChI=1S/C7H12O3/c1-3-10-7(9)5-4-6(2)8/h3-5H2,1-2H3 |
| Standard InChIKey | GMEONFUTDYJSNV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC(=O)C |
| Canonical SMILES | CCOC(=O)CCC(=O)C |
| Boiling Point | 205.8 °C |
| Density | d20 1.01 1.009-1.014 |
| Melting Point | 25 °C <25°C |
| Physical Description | Solid colourless to pale yellow liquid with apple odou |
| Description | Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Ethyl levulate exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, ethyl levulate is primarily located in the cytoplasm. Ethyl levulate exists in all eukaryotes, ranging from yeast to humans. Ethyl levulate has a sweet, berry, and floral taste. |
| Solubility | soluble in water and alcohol 1 ml in 1 ml 95% alcohol (in ethanol) |
| Synonyms | 4-Oxopentanoic Acid Ethyl Ester; Levulinic Acid Ethyl Ester; 4-Oxopentanoic Acid Ethyl Ester; Ethyl 3-Acetylpropionate; Ethyl 4-Ketovalerate; Ethyl 4-Oxopentanoate; Ethyl 4-Oxovalerate; Ethyl Laevulinate; NSC 24876; NSC 8863 |
| Vapor Pressure | 0.21 mmHg |
| PubChem Compound | 10883 |
| Last Modified | Nov 11 2021 |
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